CID 132472281
Description
CID 132472281 is a chemical compound registered in PubChem, a database of chemical molecules maintained by the National Center for Biotechnology Information (NCBI). Chemical compounds are typically compared based on structural motifs, physicochemical properties (e.g., solubility, molecular weight), and biological activity. However, none of the provided sources directly reference this compound, necessitating a generalized framework for comparison using analogous compounds and methodologies outlined in the evidence.
Properties
Molecular Formula |
C23H18N2O2 |
|---|---|
Molecular Weight |
354.409 |
InChI |
InChI=1S/C23H18N2O2/c1-13-7-9-16(10-8-13)19-18-12-11-15-5-3-4-6-17(15)21(18)27-23-20(19)22(26)24-14(2)25-23/h3-12,19H,1-2H3,(H,24,25,26) |
InChI Key |
VNVGXKZXSJHASB-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4C=C3)OC5=C2C(=O)NC(=N5)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural Comparison
Structural analogs can be identified through functional groups, stereochemistry, and molecular backbones. For example:
- highlights betulin (CID 72326) and betulinic acid (CID 64971), triterpenoid compounds with a pentacyclic structure. If CID 132472281 shares a similar scaffold, its biological activity (e.g., enzyme inhibition) could be inferred from these analogs .
- lists oscillatoxin derivatives (e.g., CID 101283546, CID 185389), cyclic peptides with cytotoxic properties. Structural overlays, as shown in Figure 8 of , could help assess similarities in steric or electronic configurations .
Table 1: Structural and Functional Comparison of Selected Compounds
Physicochemical Properties
emphasizes analytical techniques for evaluating properties like logP (lipophilicity), molecular weight, and solubility. For instance, betulin (CID 72326) has a molecular weight of 442.7 g/mol and logP ~7.5, indicating high hydrophobicity . If this compound has a lower logP, it may exhibit better aqueous solubility.
Methodological Considerations
Analytical Techniques
underscores the need for validated methods in compound characterization, such as NMR, HPLC, and mass spectrometry. These techniques ensure accurate comparisons of purity, stability, and reactivity.
Reporting Standards
, and 13 stress rigorous documentation of experimental protocols, statistical analyses, and reproducibility. For example, tables and figures must be self-explanatory, with explicit descriptions of structural overlays or dose-response curves .
Q & A
Q. What criteria define a robust replication study for this compound?
- Methodological Answer :
- Material replication : Use independent compound batches synthesized via the same route.
- Method replication : Follow original protocols exactly, or document deviations.
- Analytical replication : Cross-validate results with alternative techniques (e.g., NMR vs. XRD for structure confirmation).
- Publish negative results to counteract publication bias .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
